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Compound of Interest

Compound Name:
(3-Aminophenyl)

(morpholino)methanone

Cat. No.: B171742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of (3-
Aminophenyl)(morpholino)methanone, a key intermediate in the synthesis of various active

pharmaceutical ingredients.[1][2] This document outlines key technical data, potential suppliers,

and relevant experimental protocols to support researchers and professionals in drug discovery

and development.

Quantitative Data Summary
(3-Aminophenyl)(morpholino)methanone is a commercially available compound with the

following key characteristics. The data presented below is a summary from various suppliers

and literature sources.
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Property Value Source(s)

CAS Number 104775-65-7 [3][4][5]

Molecular Formula C₁₁H₁₄N₂O₂ [3][4][5]

Molecular Weight 206.24 g/mol [4]

Purity ≥95% [3]

Appearance Solid

Density 1.228 g/cm³ [4]

Storage Temperature 2-8°C [4][6]

Commercial Suppliers
A number of chemical suppliers offer (3-Aminophenyl)(morpholino)methanone. The

following table summarizes a selection of these suppliers and their respective product

information. Researchers are advised to visit the suppliers' websites for the most current

information on availability, purity, and pricing.
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Supplier Catalog Number Purity
Additional
Information

AChemBlock P42843 95%
In stock for global

delivery.

ChemicalBook N/A Not specified
Provides a list of

various suppliers.

Appchem AL47875 Not specified

Provides basic

chemical properties.

[5]

Ambeed AMBH95E080CE 95%

Marketed as Bis(3-

aminophenyl)methano

ne.

MOLBASE 38520 96%

Listed as 3-

(Morpholin-4-

ylcarbonyl)aniline.[7]

Experimental Protocols
The synthesis of (3-Aminophenyl)(morpholino)methanone has been described in the

scientific literature. The compound is noted as a key intermediate for active pharmaceutical

ingredients.[1][2]

Synthesis of (3-Aminophenyl)(morpholino)methanone[1]
This protocol outlines a four-step synthesis starting from benzotrichloride.

Step 1: Nitration of Benzotrichloride

Benzotrichloride is nitrated to yield meta-nitrobenzoic acid.

Step 2: Chlorination

The resulting meta-nitrobenzoic acid is chlorinated using thionyl chloride to produce meta-

nitrobenzoyl chloride.
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Step 3: Condensation with Morpholine

Meta-nitrobenzoyl chloride is condensed with morpholine.

Step 4: Reduction

The nitro group is reduced using iron and hydrochloric acid to form the final product, (3-
Aminophenyl)(morpholino)methanone.

Potential Applications and Signaling Pathways
While specific biological activities of (3-Aminophenyl)(morpholino)methanone are not

extensively documented, the morpholine moiety is a common feature in inhibitors of key

signaling pathways relevant to drug discovery. The presence of the morpholine ring suggests

potential for this compound to be explored as a scaffold in the development of inhibitors for

pathways such as the PI3K/Akt/mTOR pathway, which is crucial in cell proliferation and

survival.[8] Morpholino pyrimidine derivatives have been reported as small molecule inhibitors

of PI3K/Akt/mTOR.[8] Furthermore, morpholine-containing compounds have been investigated

as Bruton's tyrosine kinase (BTK) inhibitors for conditions like rheumatoid arthritis.[9]

Below is a simplified representation of a potential workflow for evaluating the activity of (3-
Aminophenyl)(morpholino)methanone in a kinase inhibition assay.

Preparation

Assay Execution Data Analysis

(3-Aminophenyl)
(morpholino)methanone

Incubate Compound
with Kinase

Target Kinase
(e.g., PI3K, BTK)

Assay Buffer, ATP,
Substrate

Initiate Reaction
(add ATP/Substrate)

Measure Kinase Activity
(e.g., Luminescence) Calculate IC50 Value
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Click to download full resolution via product page

Figure 1: Workflow for Kinase Inhibition Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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